Cas no 45657-18-9 (N,N,2-Trimethyl-1,2,4-triazol-3-amine)

N,N,2-Trimethyl-1,2,4-triazol-3-amine structure
45657-18-9 structure
Product Name:N,N,2-Trimethyl-1,2,4-triazol-3-amine
CAS No:45657-18-9
MF:C5H10N4
MW:126.15969991684
CID:853559
Update Time:2023-08-02

N,N,2-Trimethyl-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazol-5-amine,N,N,1-trimethyl-(9CI)
    • N,N,1-Trimethyl-1H-1,2,4-triazol-5-amine
    • N,N,2-Trimethyl-1,2,4-triazol-3-amine
    • Inchi: 1S/C5H10N4/c1-8(2)5-6-4-7-9(5)3/h4H,1-3H3
    • InChI Key: BIOADHFXWVAGSV-UHFFFAOYSA-N
    • SMILES: N(C)(C)C1=NC=NN1C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 93
  • Topological Polar Surface Area: 34
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